N-Vanillyl-9-octadecenamide
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Overview
Description
N-[(4-hydroxy-3-methoxyphenyl)methyl]-9-octadecenamide is a member of methoxybenzenes and a member of phenols.
Scientific Research Applications
Bioactive and Physiological Properties
N-Vanillyl-acylamides (NVAs), including N-Vanillyl-9-Octadecenamide, naturally occur in Capsicum plants as capsaicinoids. Long-chain NVAs (LCNVAs) like this compound possess capsaicin-like bioactive and physiological properties but without harmful irritancy, making them attractive for medicinal use (Kobata et al., 2010).
Interaction with Fatty Acids
The thermal decomposition of capsaicin in the presence of oleic acid results in the formation of this compound. This indicates potential interactions with fatty acids at high temperatures, which could be significant in various industrial and biochemical processes (Henderson & Henderson, 1992).
Cannabinoid Receptor Binding
This compound shows activity in binding to cannabinoid receptors. This property is particularly notable in the context of the endocannabinoid system and can influence physiological responses such as pain modulation (Melck et al., 1999).
Synthesis Techniques
Synthesis of this compound (olvanil) has been achieved through lipase-catalyzed transacylation in supercritical CO2, indicating potential for scalable production and application in various fields (Kobata et al., 2003).
Interaction with the Endocannabinoid System
The similarity between synthetic vanilloids like this compound and endocannabinoids suggests interactions between cannabinoid and vanilloid signaling systems. Such interactions can have significant implications in pain physiology and therapeutic applications (Di Marzo et al., 1998).
Properties
CAS No. |
95548-23-5 |
---|---|
Molecular Formula |
C26H43NO3 |
Molecular Weight |
417.6 g/mol |
IUPAC Name |
(E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]octadec-9-enamide |
InChI |
InChI=1S/C26H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h10-11,19-21,28H,3-9,12-18,22H2,1-2H3,(H,27,29)/b11-10+ |
InChI Key |
OPZKBPQVWDSATI-ZHACJKMWSA-N |
Isomeric SMILES |
CCCCCCCC/C=C/CCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
SMILES |
CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
101858-27-9 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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